Cas no 425650-26-6 (Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate)
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-苯胺基-4-氧代-4,5-二氢-3-噻吩甲酸甲酯
- methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate
- methyl 4-oxo-2-(phenylamino)-4,5-dihydrothiophene-3-carboxylate
- methyl 3-hydroxy-5-phenylimino-2H-thiophene-4-carboxylate
- SMR000141472
- CBMicro_015542
- ChemDiv2_001037
- MLS000533973
- HMS1371P03
- HMS2300P04
- STK158434
- methyl 2-anilino-4-oxo-4,5-dihydro-3-thiopheneca
- CHEMBL1399095
- 3-thiophenecarboxylic acid, 4,5-dihydro-4-oxo-2-(phenylamino)-, methyl ester
- BIM-0015675.P001
- ALBB-013075
- methyl 2-anilino-4-oxo-4,5-dihydro-3-thiophenecarboxylate
- CS-0320084
- WAY-321259
- LS-04080
- AKOS001645788
- EU-0077351
- methyl4-oxo-2-(phenylamino)-4,5-dihydrothiophene-3-carboxylate
- 425650-26-6
- H30231
- CCG-19805
- MFCD02221506
- SR-01000485237-1
- SR-01000485237
- AM-807/13614311
- Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate
-
- MDL: MFCD02221506
- Inchi: 1S/C12H11NO3S/c1-16-12(15)10-9(14)7-17-11(10)13-8-5-3-2-4-6-8/h2-6,14H,7H2,1H3/b13-11-
- InChI Key: JKVBCGMHGCGHPC-QBFSEMIESA-N
- SMILES: S1/C(/C(C(=O)OC)=C(C1)O)=N\C1C=CC=CC=1
Computed Properties
- Exact Mass: 249.04596439Da
- Monoisotopic Mass: 249.04596439Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 84.2
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M239785-250mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | 250mg |
$ 275.00 | 2022-06-04 | ||
| TRC | M239785-500mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | 500mg |
$ 450.00 | 2022-06-04 | ||
| TRC | M239785-1000mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | 1g |
$ 720.00 | 2022-06-04 | ||
| abcr | AB408276-500 mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | 500mg |
€272.40 | 2023-04-25 | ||
| Matrix Scientific | 063188-500mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | 500mg |
$189.00 | 2023-09-05 | ||
| abcr | AB408276-500mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate; . |
425650-26-6 | 500mg |
€269.00 | 2025-02-15 | ||
| A2B Chem LLC | AI98390-500mg |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | >95% | 500mg |
$467.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1390754-500mg |
Methyl 4-oxo-2-(phenylamino)-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | 97% | 500mg |
¥2217.00 | 2024-05-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | BB53-1460-5g |
methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | nan | 5g |
¥7581.60 | 2025-04-14 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | BB53-1460-10g |
methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate |
425650-26-6 | nan | 10g |
¥9266.40 | 2025-04-14 |
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate (CAS No. 425650-26-6): An Overview
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate (CAS No. 425650-26-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structure, synthesis, biological properties, and recent research developments surrounding Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate.
Structure and Synthesis
The molecular structure of Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate is characterized by a thiophene ring fused with a lactam moiety and an anilino substituent. The presence of these functional groups imparts unique chemical and physical properties to the compound. The synthesis of this compound typically involves a multi-step process, starting with the formation of the thiophene ring followed by the introduction of the anilino and carboxylate groups.
One common synthetic route involves the reaction of 2-bromoacetyl bromide with thiourea to form 2-bromoacetylthiourea, which is then cyclized to produce 4-bromo-2-thioxothiazolidinone. Subsequent treatment with aniline yields the desired Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.
Biological Properties
Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate exhibits a range of biological activities that have been explored in various preclinical studies. One of its most notable properties is its potent antitumor activity. Research has shown that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action is believed to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis.
For instance, a study published in the Journal of Medicinal Chemistry reported that Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate effectively inhibited the proliferation of human breast cancer cells by inducing cell cycle arrest at the G1 phase. Additionally, it was found to induce apoptosis through the activation of caspase-dependent pathways. These findings highlight the potential of this compound as a lead candidate for the development of novel anticancer drugs.
Beyond its antitumor activity, Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate has also shown promise in other therapeutic areas. For example, recent studies have demonstrated its anti-inflammatory properties. In vitro experiments using lipopolysaccharide (LPS)-stimulated macrophages showed that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Recent Research Developments
The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications and mechanisms of action of Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate. One area of particular interest is its role in neurodegenerative diseases. A study published in Neuropharmacology found that this compound exhibited neuroprotective effects in models of Parkinson's disease by reducing oxidative stress and preventing neuronal cell death.
Furthermore, advances in computational chemistry have enabled researchers to better understand the molecular interactions between Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate and its biological targets. Molecular docking studies have identified specific binding sites on key enzymes and receptors involved in various disease pathways. This information is crucial for optimizing the structure and improving the potency and selectivity of this compound for therapeutic use.
Conclusion
In summary, Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate (CAS No. 425650-26-6) is a promising compound with a wide range of biological activities. Its antitumor, anti-inflammatory, and neuroprotective properties make it a valuable candidate for further drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments for various diseases.
425650-26-6 (Methyl 2-anilino-4-oxo-4,5-dihydrothiophene-3-carboxylate) Related Products
- 313702-98-6(ethyl 2-(1-naphthylamino)-4-oxo-4,5-dihydrothiophene-3-carboxylate)
- 424813-15-0(ethyl 2-(3-chloroanilino)-4-oxo-4,5-dihydro-3-thiophenecarboxylate)
- 431892-47-6(<br>methyl 2-[(2,4-dichlorophenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxyla te)
- 438196-92-0(ethyl 2-(2,4-dichloroanilino)-4-oxo-4,5-dihydrothiophene-3-carboxylate)
- 135299-35-3(Hexanoic acid, 5-methyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-, ethyl ester)
- 424803-38-3(ethyl 2-[(4-methylphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate)
- 430468-16-9(methyl 2-[(4-methoxyphenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate)
- 519186-62-0(2,4(3H,5H)-Furandione, 3-[(methylthio)(phenylamino)methylene]-, (3Z)-)
- 364381-12-4(ethyl 2-[(4-nitrophenyl)amino]-4-oxo-4,5-dihydro-3-thiophenecarboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)